heparin disaccharide II-A, sodium salt
heparin disaccharide II-A, sodium salt
Brand Name:
Vulcanchem
CAS No.:
136098-06-1
VCID:
VC0145777
InChI:
InChI=1S/C14H21NO14S.2Na/c1-5(17)15-6(3-16)10(20)12(8(19)4-27-30(24,25)26)29-14-11(21)7(18)2-9(28-14)13(22)23;;/h2-3,6-8,10-12,14,18-21H,4H2,1H3,(H,15,17)(H,22,23)(H,24,25,26);;/t6-,7-,8+,10+,11+,12+,14-;;/m0../s1
SMILES:
CC(=O)NC(C=O)C(C(C(COS(=O)(=O)O)O)OC1C(C(C=C(O1)C(=O)O)O)O)O.[Na].[Na]
Molecular Formula:
C14H21NNa2O14S
Molecular Weight:
505.355
heparin disaccharide II-A, sodium salt
CAS No.: 136098-06-1
Main Products
VCID: VC0145777
Molecular Formula: C14H21NNa2O14S
Molecular Weight: 505.355
CAS No. | 136098-06-1 |
---|---|
Product Name | heparin disaccharide II-A, sodium salt |
Molecular Formula | C14H21NNa2O14S |
Molecular Weight | 505.355 |
IUPAC Name | (2R,3R,4S)-2-[(2R,3S,4R,5R)-5-acetamido-2,4-dihydroxy-6-oxo-1-sulfooxyhexan-3-yl]oxy-3,4-dihydroxy-3,4-dihydro-2H-pyran-6-carboxylic acid;sodium |
Standard InChI | InChI=1S/C14H21NO14S.2Na/c1-5(17)15-6(3-16)10(20)12(8(19)4-27-30(24,25)26)29-14-11(21)7(18)2-9(28-14)13(22)23;;/h2-3,6-8,10-12,14,18-21H,4H2,1H3,(H,15,17)(H,22,23)(H,24,25,26);;/t6-,7-,8+,10+,11+,12+,14-;;/m0../s1 |
Standard InChIKey | IAAJPSODROFFEW-UFNCJXMFSA-N |
SMILES | CC(=O)NC(C=O)C(C(C(COS(=O)(=O)O)O)OC1C(C(C=C(O1)C(=O)O)O)O)O.[Na].[Na] |
Last Modified | Aug 20 2021 |
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